Cas no 23465-91-0 (Quinoxaline, 2,3,6-trimethyl-, 1,4-dioxide)

• Product Name: Quinoxaline, 2,3,6-trimethyl-, 1,4-dioxide
• CAS No: 23465-91-0
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 1414344
• Update Time: 2024-08-15

Quinoxaline, 2,3,6-trimethyl-, 1,4-dioxide Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 2,3,6-trimethyl-, 1,4-dioxide
• 7-methyl-2,3-dimethylquinoxaline-1,4-di-N-oxide

• Inchi： 1S/C11H12N2O2/c1-7-4-5-10-11(6-7)13(15)9(3)8(2)12(10)14/h4-6H,1-3H3
• InChI Key： KYPMGERQMXDARN-UHFFFAOYSA-N
• SMILES： [N+]1([O-])=C2C(C=C(C)C=C2)=[N+]([O-])C(C)=C1C

Computed Properties

• Exact Mass: 204.08996
• Monoisotopic Mass: 204.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Melting Point: 154-155 °C
• Boiling Point: 421.2±55.0 °C(Predicted)
• PSA: 53.88
• pka: 3.23±0.30(Predicted)